molecular formula C19H16N2O B2378021 3-phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one CAS No. 726200-29-9

3-phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Cat. No. B2378021
CAS RN: 726200-29-9
M. Wt: 288.35
InChI Key: AVZHPRSGDWHVBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“3-phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one” is a heterocyclic compound. It has a molecular formula of C19H16N2O and a molecular weight of 288.35.

Scientific Research Applications

Antiviral Activity

Indole derivatives, which include compounds similar to the ones , have been found to possess antiviral activity . For example, certain derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus .

Anti-inflammatory Properties

Indole derivatives have also been reported to exhibit anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation.

Anticancer Applications

Compounds similar to “3-phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one” have shown high anti-tumor activity . They have been found to inhibit the proliferation of various cancer cell lines in a dose-dependent manner .

Anti-HIV Properties

Indole derivatives have been utilized in the development of medicinal scaffolds that demonstrate anti-HIV activity .

Antioxidant Activity

Indole derivatives have been found to possess antioxidant activity . This property could make them useful in the prevention of diseases caused by oxidative stress.

Antimicrobial Properties

Indole derivatives have been reported to have antimicrobial properties . This suggests potential applications in the treatment of various bacterial infections.

Antitubercular Activity

Indole derivatives have been found to possess antitubercular activity . This could make them useful in the treatment of tuberculosis.

Antidiabetic Properties

Indole derivatives have also been reported to have antidiabetic properties . This suggests potential applications in the treatment of diabetes.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . They do not collect analytical data for this product and the buyer assumes responsibility to confirm product identity and/or purity .

properties

IUPAC Name

9-phenyl-8,9,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N2O/c22-19-11-14(13-6-2-1-3-7-13)10-18-15(19)12-20-16-8-4-5-9-17(16)21-18/h1-9,12,14,21H,10-11H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AVZHPRSGDWHVBF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CC(=O)C2=C1NC3=CC=CC=C3N=C2)C4=CC=CC=C4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

37 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24794879
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

3-phenyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

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